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Compound of Interest

Compound Name:
2-Chloro-4-

(trifluoromethoxy)pyrimidine

CAS No.: 1261884-70-1

Cat. No.: B1435382

Get Quote

Executive Summary & Structural Significance
Compound: 2-Chloro-4-(trifluoromethoxy)pyrimidine Formula: C

H

ClF

N

O Molecular Weight: 198.53 g/mol

The 2-chloro-4-(trifluoromethoxy)pyrimidine scaffold is a "privileged structure" in drug

discovery. The 2-chloro position serves as a versatile electrophile for S

Ar reactions (typically with amines), while the 4-trifluoromethoxy (-OCF

) group acts as a lipophilic bioisostere for chlorine or methyl groups.
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Characterizing this molecule requires understanding the interplay between the electron-

deficient pyrimidine ring and the unique electronic properties of the -OCF

group (inductively withdrawing yet capable of weak resonance donation).

Theoretical Spin System Analysis
Before data acquisition, the researcher must predict the spin system to differentiate real signals

from artifacts or impurities.

1H NMR Spin System
The molecule possesses two aromatic protons at positions C5 and C6.

Spin System: AX system (two non-equivalent protons with strong coupling).

Coupling (

): Typical vicinal coupling for pyrimidines is 5.0 – 5.5 Hz.

Chemical Shift Logic:

H6: Located adjacent to the ring nitrogen (deshielding zone). Expect a significant

downfield shift (

ppm).

H5: Located adjacent to the -OCF

substituent. While -OCF

is electron-withdrawing (

), it is less de-shielding than a -CF

group due to the oxygen atom's resonance contribution. Expect a shift upfield relative to
H6 (

ppm).

13C NMR & 19F Coupling
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The presence of the -OCF

group introduces complex splitting patterns due to Heteronuclear Spin-Spin Coupling (

).

OCF

Carbon: Will appear as a quartet due to one-bond coupling to three equivalent fluorine atoms
(

Hz).

Ipso Carbon (C4): Will appear as a quartet (or broad singlet) due to three-bond coupling (

), typically small (

Hz).

Experimental Protocol
Sample Preparation[1][2]

Solvent Selection:DMSO-d

is recommended for polarity matching and preventing aggregation. CDCl

is acceptable but may show concentration-dependent shifts.

Concentration: 10–15 mg in 0.6 mL solvent.

Tube: Standard 5 mm NMR tube. Warning: Ensure the tube is free of acetone traces, which

can overlap with the C5 region in 13C NMR.

Acquisition Parameters (Bruker/Varian Standard)
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Parameter 1H NMR 13C NMR Notes

Pulse Angle 30° 30°

Avoid 90° for

quantitation unless T1

is known.

Relaxation Delay (D1) 1.0 s 2.0 - 5.0 s

Critical: The

quaternary carbons

(C2, C4) and OCF

have long T1 times.

Short D1 leads to

missing peaks.

Scans (NS) 16 512 - 1024

Fluorine splitting

reduces signal height;

more scans needed

for 13C.

Spectral Width -2 to 14 ppm -10 to 220 ppm

Ensure OCF

quartet (~120 ppm) is

captured.

Data Interpretation & Assignment
1H NMR Spectrum (400 MHz, DMSO-d )
Note: Values are refined estimates based on substituent additivity rules derived from 2-

chloropyrimidine and 4-(trifluoromethoxy)benzene analogs.
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Assignment
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Mechanistic
Rationale

H6 8.75 – 8.85 Doublet (d)

Deshielded by

adjacent Ring

Nitrogen

(anisotropic

effect).

H5 7.40 – 7.55 Doublet (d)

Shielded relative

to H6; Ortho to -

OCF

group.

13C NMR Spectrum (100 MHz, DMSO-d )
The 13C spectrum is the definitive confirmation tool due to the characteristic C-F splitting.
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Carbon
Shift (

ppm)
Multiplicity (Hz)

Mechanistic
Rationale

C4 (Ipso) 166.0 – 168.0 Quartet (q)

Deshielded by

Oxygen; weak 3-

bond coupling to

F.

C2 (Cl-C=N) 158.0 – 160.0 Singlet (s) -

Deshielded by Cl

and two

Nitrogens.

C6 (HC=N) 159.0 – 161.0 Singlet (s) -

High shift due to

C=N bond

character.

-OCF 119.0 – 121.0 Quartet (q) ~260

Diagnostic Peak.

Huge 1-bond

coupling to 3

Fluorines.

C5 (HC=C) 108.0 – 112.0 Singlet (s) -

Most shielded

carbon (beta to

nitrogens).

Visualization: Assignment Workflow
The following diagram illustrates the logical decision tree for assigning the peaks, ensuring no

confusion between the C2 and C6 carbons.
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Start: Analyze 13C Spectrum

Check for Quartets (C-F Coupling)

Large Splitting (J ~ 260 Hz)? Small Splitting (J < 5 Hz)? Singlets (No F Coupling)

Assign: -OCF3 Carbon (~120 ppm) Assign: C4 (Ipso) (~167 ppm) Check Chemical Shift

> 155 ppm < 115 ppm

Distinguish C2 vs C6
(Use HSQC) Assign: C5 (CH) (~110 ppm)

Correlates with Proton H6
(Assign C6)

No Proton Correlation
(Assign C2)

Click to download full resolution via product page

Caption: Logic flow for unambiguous 13C NMR assignment of 2-Chloro-4-
(trifluoromethoxy)pyrimidine.

Troubleshooting & Common Artifacts
Missing Quaternary Carbons
Issue: The C2, C4, and OCF
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signals are absent in the 13C spectrum. Cause: Long relaxation times (T1) of quaternary
carbons and carbons attached to fluorine. Solution: Increase the Relaxation Delay (D1) to 3–5
seconds. Do not rely on standard "quick" carbon scans (D1=1s).

"Ghost" Peaks in 1H NMR
Issue: Small peaks appearing near 8.0 ppm. Cause: Hydrolysis. The 2-chloro group is labile. In

the presence of water (in DMSO), it can hydrolyze to the 2-hydroxy derivative (uracil

derivative), which tautomerizes. Validation: Check for a broad singlet >10 ppm (NH/OH) which

indicates hydrolysis.

Rotamers
While rare for this specific rigid scaffold, hindered rotation of the -OCF

group is theoretically possible at very low temperatures, but at room temperature (298K), the -
OCF

group rotates freely, averaging the signal to a clean quartet.
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Pyrimidine NMR Data: "2-Chloropyrimidine 1H NMR Spectrum." ChemicalBook.

Analog Comparison: "2-Chloro-4-(trifluoromethyl)pyrimidine NMR." Sigma-Aldrich / Merck.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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